Cas no 1609393-89-6 (3-Pyridanzinecarboxamide,4,6-dichloro-N-(methyl-d3))

• Product Name: 3-Pyridanzinecarboxamide,4,6-dichloro-N-(methyl-d3)
• CAS No: 1609393-89-6
• MF: C₆H₅Cl₂N₃O
• MW: 209.047883749008
• MDL: MFCD32263322
• CID: 4765966
• PubChem ID: 90134967
• Update Time: 2026-02-26

3-Pyridanzinecarboxamide,4,6-dichloro-N-(methyl-d3) Chemical and Physical Properties

Names and Identifiers

• AT18621
• 3-Pyridanzinecarboxamide,4,6-dichloro-N-(methyl-d3)
• 4,6-DICHLORO-N-(METHYL-D3)PYRIDAZINE-3-CARBOXAMIDE
• 4,6-dichloro-N-((2)H)methylpyridazine-3-carboxamide
• 4,6-dichloro-N-(H)methylpyridazine-3-carboxamide
• SCHEMBL15689469
• 4,6-Dichloro-N-(Methyl-d3)-3-Pyridazinecarboxamide
• 1609393-89-6

• MDL： MFCD32263322
• Inchi： 1S/C6H5Cl2N3O/c1-9-6(12)5-3(7)2-4(8)10-11-5/h2H,1H3,(H,9,12)/i1D3
• InChI Key： KVLSUFLTCCJFAG-FIBGUPNXSA-N
• SMILES： ClC1C=C(N=NC=1C(NC([2H])([2H])[2H])=O)Cl

Computed Properties

• Exact Mass: 207.9997974g/mol
• Monoisotopic Mass: 207.9997974g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 54.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 3-Pyridanzinecarboxamide,4,6-dichloro-N-(methyl-d3)

Comprehensive Overview of 3-Pyridazinecarboxamide,4,6-dichloro-N-(methyl-d3) (CAS No. 1609393-89-6)

The compound 3-Pyridazinecarboxamide,4,6-dichloro-N-(methyl-d3) (CAS No. 1609393-89-6) is a deuterated derivative of a pyridazine-based carboxamide, which has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the incorporation of deuterium (methyl-d3), make it a valuable tool for studying metabolic stability and isotopic labeling in drug development. Researchers are increasingly focusing on deuterated compounds due to their potential to enhance pharmacokinetic properties, a topic frequently searched in AI-driven drug discovery platforms and academic literature.

One of the key applications of 3-Pyridazinecarboxamide,4,6-dichloro-N-(methyl-d3) lies in its role as an intermediate in the synthesis of biologically active molecules. The presence of 4,6-dichloro substitutions and the pyridazine core structure contributes to its reactivity, enabling diverse chemical transformations. This aligns with current trends in green chemistry and sustainable synthesis, where efficient modular building blocks are highly sought after. Users often search for terms like "deuterated building blocks" or "isotope-labeled intermediates", reflecting the growing demand for such specialized chemicals.

From a spectroscopic perspective, the deuterium labeling in N-(methyl-d3) provides distinct advantages in NMR studies, allowing for clearer signal resolution in complex reaction monitoring. This is particularly relevant in mechanistic studies and process optimization, areas frequently queried in scientific databases. The compound’s stability under various conditions also makes it a candidate for high-throughput screening applications, another hot topic in modern pharmaceutical R&D.

In the context of intellectual property, CAS No. 1609393-89-6 has been cited in patents related to kinase inhibitors and antimicrobial agents. This connects to broader industry discussions on patent expiration strategies and novel chemical entity (NCE) development, which dominate search queries in competitive intelligence platforms. Its structural versatility also positions it as a potential candidate for fragment-based drug design, a technique gaining traction in computational chemistry circles.

Environmental and regulatory considerations further highlight the importance of 3-Pyridazinecarboxamide,4,6-dichloro-N-(methyl-d3). While not classified as hazardous, its synthesis and handling adhere to strict Good Manufacturing Practices (GMP), a recurring theme in quality control-related searches. The compound’s low ecological footprint, owing to its deuterium labeling reducing metabolic byproducts, resonates with the ESG (Environmental, Social, Governance) metrics increasingly prioritized by investors.

Future research directions for CAS No. 1609393-89-6 may explore its utility in proteolysis-targeting chimeras (PROTACs) or covalent inhibitor design, both trending topics in precision medicine. As the scientific community continues to investigate deuterium’s "kinetic isotope effect," this compound’s relevance in drug metabolism studies is expected to grow, answering frequent queries about "deuterium in medicinal chemistry."